Methyl 2-(2-((4-fluorophenyl)thio)acetamido)thiophene-3-carboxylate

• IUPAC Name: methyl 2-[[2-(4-fluorophenyl)sulfanylacetyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C14H12FNO3S2/c1-19-14(18)11-6-7-20-13(11)16-12(17)8-21-10-4-2-9(15)3-5-10/h2-7H,8H2,1H3,(H,16,17)
• InChI Key: NENNILZSQSXJHB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC=C1)NC(=O)CSC2=CC=C(C=C2)F
• Molecular Formula: C14H12FNO3S2
• Molecular Weight: 325.4 g/mol

Description

Methyl 2-(2-((4-fluorophenyl)thio)acetamido)thiophene-3-carboxylate, also known as MFTC, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Materials Science and Chemical Engineering

Thiophene derivatives, including those related to the specified compound, have significant applications in materials science. For instance, they are used in the synthesis of electroactive polymers for electrochemical capacitor applications. These polymers demonstrate potential in energy storage technologies due to their high energy and power densities, along with long-term stability (Ferraris et al., 1998). Additionally, thiophene compounds are utilized in the recovery of acetic acid from waste solutions in pharmaceutical and herbicide production processes, showcasing their role in enhancing sustainability and efficiency in chemical engineering (Wang Tian-gui, 2006).

Pharmaceutical Research

Thiophene derivatives are extensively explored for their pharmaceutical applications. They have been studied for their potential in inhibiting calcium-activated chloride channels, with implications for treating disorders related to epithelial fluid and mucus secretion, hypertension, asthma, and cancer (Truong et al., 2017). Moreover, these compounds have shown promise as antimicrobial agents, offering new avenues for addressing drug resistance (Mabkhot et al., 2015).

Molecular Docking and Structural Studies

Research on thiophene derivatives extends into molecular docking and structural analysis, crucial for drug development. Studies have utilized crystal structure analysis and molecular docking to explore the interactions of thiophene compounds with biological targets, aiding in the design of new drugs with enhanced efficacy and specificity (Ivachtchenko et al., 2019). This includes efforts to develop inhibitors against diseases like hepatitis B, demonstrating the compound's potential in antiviral therapy.

Mechanism of Action

Target of Action

Thiophene derivatives have been known to exhibit a variety of biological effects . For instance, some thiophene-based drugs like suprofen and articaine target nonsteroidal anti-inflammatory pathways and voltage-gated sodium channels respectively .

Mode of Action

The thiophene moiety in the compound is a common structural motif in many biologically active compounds, suggesting potential interactions with biological targets .

Biochemical Pathways

Thiophene derivatives are known to interact with various biochemical pathways, contributing to their diverse pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic effects .

Result of Action

The presence of the thiophene moiety suggests potential biological activity, given the known effects of other thiophene derivatives .